Cas no 141872-90-4 (6-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-1,4-benzodioxine)

6-Bromo-2,2,3,3-tetrafluoro-2,3-dihydro-1,4-benzodioxine is a fluorinated benzodioxine derivative characterized by its bromo and tetrafluoro substituents. This compound is of interest in synthetic organic chemistry due to its electron-withdrawing properties and potential as a building block for pharmaceuticals, agrochemicals, and advanced materials. The presence of fluorine enhances stability and lipophilicity, while the bromine offers a reactive site for further functionalization. Its rigid benzodioxine core contributes to structural diversity in molecular design. Suitable for cross-coupling reactions and nucleophilic substitutions, this compound is valued for its versatility in medicinal and materials research applications. Handling requires standard precautions for halogenated and fluorinated organics.

6-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-1,4-benzodioxine structure

141872-90-4 structure

Product Name:6-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-1,4-benzodioxine

CAS No:141872-90-4

MF:C₈H₃BrF₄O₂

MW:287.005835771561

MDL:MFCD00236309

CID:235565

PubChem ID:2776611

Update Time:2025-05-26

6-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

- 1,4-Benzodioxin,6-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-
- 6-bromo-2,2,3,3-tetrafluoro-1,4-benzodioxine
- 1,4-Benzodioxin,6-bromo-2,2,3,3-tetrafluoro-2,3-dihydro
- 6-BROMO-2,2,3,3-TETRAFLUORO-1,4-BENZODIOXAN
- 6-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-1,4-benzodioxine
- 141872-90-4
- SCHEMBL316417
- 6-bromo-2,2,3,3-tetrafluoro-1,4-benzodioxane
- EN300-205576
- 6-Bromo-2,2,3,3-tetrafluorobenzodioxane
- CS-0214929
- 1,4-Benzodioxin, 6-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-
- 6-bromo-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxine
- FT-0620968
- 2,2,3,3-Tetrafluoro-6-bromo-1,4-benzodioxene
- MFCD00236309
- DTXSID40380212
- PS-11237
- 6-Bromo-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[1,4]dioxine
- AKOS024318956
- AT26508
- 6-bromo-2,2,3,3,-tetrafluoro-1,4-benzodioxane
- 6-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-1,4-benzodioxin
- DB-042589
- MDL： MFCD00236309
- Inchi： 1S/C8H3BrF4O2/c9-4-1-2-5-6(3-4)15-8(12,13)7(10,11)14-5/h1-3H
- InChI Key： NFBZNZNRSMRQDC-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)OC(C(O2)(F)F)(F)F

Computed Properties

Exact Mass: 285.92500
Monoisotopic Mass: 285.925
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.9
Topological Polar Surface Area: 18.5A^2

Experimental Properties

Color/Form: liquid
Density: 1,756 g/cm3
Boiling Point: <200°C
Flash Point: 70°C
Refractive Index: 1.516
PSA: 18.46000
LogP: 3.40590
Solubility: Not determined

6-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-1,4-benzodioxine Security Information

Hazard Statement： Irritant
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S23-S24/25-S36-S61
Hazardous Material Identification：
Risk Phrases：R20/21/22; R36/37/38
Safety Term：S24/25

6-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-1,4-benzodioxine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC4567-250mg	6-Bromo-2,2,3,3-tetrafluoro-1,4-benzodioxane	141872-90-4		250mg	£180.00	2025-02-21
Apollo Scientific	PC4567-1g	6-Bromo-2,2,3,3-tetrafluoro-1,4-benzodioxane	141872-90-4		1g	£540.00	2025-02-21
abcr	AB128188-250 mg	2,2,3,3-Tetrafluoro-6-bromo-1,4-benzodioxene, 95%; .	141872-90-4	95%	250 mg	€360.40	2023-07-20
abcr	AB128188-1 g	2,2,3,3-Tetrafluoro-6-bromo-1,4-benzodioxene, 95%; .	141872-90-4	95%	1 g	€1,001.20	2023-07-20
Chemenu	CM397334-250mg	6-BROMO-2,2,3,3-TETRAFLUORO-1,4-BENZODIOXAN	141872-90-4	95%+	250mg	$***	2023-03-30
Chemenu	CM397334-500mg	6-BROMO-2,2,3,3-TETRAFLUORO-1,4-BENZODIOXAN	141872-90-4	95%+	500mg	$***	2023-03-30
Chemenu	CM397334-1g	6-BROMO-2,2,3,3-TETRAFLUORO-1,4-BENZODIOXAN	141872-90-4	95%+	1g	$***	2023-03-30
Enamine	EN300-205576-0.05g	6-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-1,4-benzodioxine	141872-90-4	95%	0.05g	$124.0	2023-09-16
Enamine	EN300-205576-0.1g	6-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-1,4-benzodioxine	141872-90-4	95%	0.1g	$185.0	2023-09-16
Enamine	EN300-205576-0.25g	6-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-1,4-benzodioxine	141872-90-4	95%	0.25g	$262.0	2023-09-16